4-Amino-2-[2-[(4-amino-5-cyanopyrimidin-2-yl)amino]ethylamino]pyrimidine-5-carbonitrile

• Molecular Formula: C12H12N10
• Molecular Weight: 296.29 g/mol
• IUPAC Name: 4-amino-2-[2-[(4-amino-5-cyanopyrimidin-2-yl)amino]ethylamino]pyrimidine-5-carbonitrile
• InChI: InChI=1S/C12H12N10/c13-3-7-5-19-11(21-9(7)15)17-1-2-18-12-20-6-8(4-14)10(16)22-12/h5-6H,1-2H2,(H3,15,17,19,21)(H3,16,18,20,22)
• InChI Key: JFSGCIGDDLDLEC-UHFFFAOYSA-N
• SMILES: C1=C(C(=NC(=N1)NCCNC2=NC=C(C(=N2)N)C#N)N)C#N

Description

4-Amino-2-[2-[(4-amino-5-cyanopyrimidin-2-yl)amino]ethylamino]pyrimidine-5-carbonitrile is a chemical compound that has gained significant attention in the field of scientific research due to its potential use in the development of novel drugs. This compound is a pyrimidine-based molecule that has been synthesized using various methods, and its unique structure has been found to possess several biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-Amino-2-[2-[(4-amino-5-cyanopyrimidin-2-yl)amino]ethylamino]pyrimidine-5-carbonitrile is not fully understood. However, it is believed that this compound exerts its pharmacological effects by interacting with specific targets in the body, such as enzymes or receptors. Additionally, this compound has been found to induce cell death in certain cancer cells, suggesting that it may have a cytotoxic effect.
Biochemical and Physiological Effects:
4-Amino-2-[2-[(4-amino-5-cyanopyrimidin-2-yl)amino]ethylamino]pyrimidine-5-carbonitrile has been found to possess several biochemical and physiological effects. This compound has been shown to inhibit the activity of certain enzymes, such as dihydrofolate reductase, which is involved in DNA synthesis. Additionally, this compound has been found to induce apoptosis, or programmed cell death, in certain cancer cells. Furthermore, this compound has been shown to possess antiviral and antibacterial properties.

Advantages and Limitations for Lab Experiments

One advantage of using 4-Amino-2-[2-[(4-amino-5-cyanopyrimidin-2-yl)amino]ethylamino]pyrimidine-5-carbonitrile in lab experiments is its unique structure, which allows for the study of its pharmacological effects on specific targets. Additionally, this compound has been synthesized using various methods, making it readily available for use in lab experiments. However, one limitation of using this compound in lab experiments is its potential toxicity, which may limit its use in certain studies.

Future Directions

There are several future directions for the study of 4-Amino-2-[2-[(4-amino-5-cyanopyrimidin-2-yl)amino]ethylamino]pyrimidine-5-carbonitrile. One direction is the study of its potential use as a novel drug for the treatment of cancer, viral infections, and bacterial infections. Additionally, this compound may be used in the development of enzyme inhibitors for the treatment of various diseases. Furthermore, the study of the mechanism of action of this compound may lead to the discovery of new targets for drug development.

Synthesis Methods

The synthesis of 4-Amino-2-[2-[(4-amino-5-cyanopyrimidin-2-yl)amino]ethylamino]pyrimidine-5-carbonitrile has been achieved using several methods. One of the most commonly used methods involves the reaction of 4-amino-5-cyanopyrimidine-2-amine with 2-(2-aminoethylamino)acetonitrile in the presence of a catalyst. This method yields the desired compound with high purity and yield.

Scientific Research Applications

The unique structure of 4-Amino-2-[2-[(4-amino-5-cyanopyrimidin-2-yl)amino]ethylamino]pyrimidine-5-carbonitrile has led to its potential use in the development of novel drugs. This compound has been found to possess several pharmacological activities, including antitumor, antiviral, and antibacterial properties. Furthermore, this compound has been shown to inhibit the activity of certain enzymes, making it a potential candidate for enzyme inhibition studies.